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Compound of Interest

Compound Name: Tempol-d17,15N

Cat. No.: B12398469 Get Quote

Technical Guide: Tempol-d17,15N Powder
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical characteristics, appearance,

and relevant biological data for Tempol-d17,15N powder. The information is intended to

support researchers and professionals in drug development and related scientific fields.

Physical and Chemical Properties
Tempol-d17,15N is the deuterium and nitrogen-15 labeled version of Tempol (4-Hydroxy-

TEMPO). It is primarily utilized as a stable isotope-labeled standard in pharmacokinetic and

metabolic studies.

Appearance: Tempol-d17,15N is a light yellow to yellow solid powder.[1]

Table 1: Physicochemical Data for Tempol-d17,15N and Related Compounds
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Property Tempol-d17,15N Tempol (unlabeled) Source(s)

Molecular Formula C₉HD₁₇¹⁵NO₂ C₉H₁₈NO₂ [1]

Molecular Weight 190.34 g/mol 172.24 g/mol [1][2]

Melting Point

Not explicitly stated;

inferred to be ~69-73

°C

69-73 °C [2][3][4][5][6][7]

CAS Number 90429-66-6 2226-96-2 [1][8]

Table 2: Solubility Data for Tempol (unlabeled)

Solvent Solubility Source(s)

Dimethyl Sulfoxide (DMSO) ~34-35 mg/mL [9][10]

Water
~34-35 mg/mL (629.3 g/L at 20

°C)
[2][9][10]

Ethanol ~34-35 mg/mL [9][10]

Phosphate-Buffered Saline

(PBS), pH 7.2
~10 mg/mL [11]

Note: The solubility of Tempol-d17,15N is expected to be very similar to its non-deuterated

counterpart.

Biological Activity and Mechanism of Action
Tempol is a cell-permeable nitroxide that acts as a superoxide dismutase (SOD) mimetic.[12]

[13][14] It effectively scavenges reactive oxygen species (ROS), thereby mitigating oxidative

stress. This activity is central to its observed neuroprotective, anti-inflammatory, and analgesic

effects.

Signaling Pathways Modulated by Tempol
Tempol has been shown to influence key signaling pathways involved in cellular responses to

oxidative stress, proliferation, and apoptosis.
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Diagram 1: Tempol's Influence on Oxidative Stress-Related Signaling Pathways
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Caption: Tempol's modulation of ROS and downstream signaling pathways.
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Experimental Protocols
While Tempol-d17,15N is primarily for use as an internal standard, the following protocols for

unlabeled Tempol are representative of its application in studying cellular mechanisms.

In Vitro Cell Viability Assay (MTT Assay)
This protocol is adapted from studies investigating the anti-proliferative effects of Tempol.

Objective: To determine the effect of Tempol on the viability of a given cell line.

Materials:

Cell line of interest (e.g., HL-60)

Complete cell culture medium

Tempol (unlabeled)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

Microplate reader

Procedure:

Seed cells in a 96-well plate at a density of 1 x 10⁵ cells/mL and allow them to adhere for 24

hours.

Prepare a series of Tempol dilutions in complete culture medium (e.g., 0.05 to 1.6 mM).[9]

Remove the existing medium from the cells and replace it with the Tempol-containing

medium. Include a vehicle control (medium without Tempol).

Incubate the plate for the desired duration (e.g., 96 hours).[9]
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Following incubation, add MTT solution to each well and incubate for an additional 4 hours,

allowing for the formation of formazan crystals.

Solubilize the formazan crystals by adding DMSO to each well.

Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle control.

Diagram 2: Experimental Workflow for MTT Assay
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Caption: A generalized workflow for assessing cell viability with Tempol.

Storage and Handling
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Store Tempol-d17,15N powder at -20°C for long-term stability.[1] For short-term storage, 4°C is

acceptable. When in solvent, it is recommended to store at -80°C.[1]

Disclaimer
This document is intended for informational purposes for research professionals. The

experimental protocols are examples based on the scientific literature for the non-labeled

compound and may require optimization for specific applications and cell lines. Always refer to

the product's Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-tempol-d17-15n-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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